Cas no 951322-05-7 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline)
951322-05-7 structure
Product Name:3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
CAS No:951322-05-7
MF:C15H18BNO2
MW:255.119924068451
CID:1122914
PubChem ID:71307613
Update Time:2025-04-20
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Chemical and Physical Properties
Names and Identifiers
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- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline
- 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOQUINOLINE
- SCHEMBL15400071
- Isoquinoline-3-boronic acid, pinacol ester
- 951322-05-7
- J-510644
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- Inchi: 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-9-11-7-5-6-8-12(11)10-17-13/h5-10H,1-4H3
- InChI Key: BJQJCIUHVRCTIN-UHFFFAOYSA-N
- SMILES: O1B(C2C=C3C=CC=CC3=CN=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 255.1430590g/mol
- Monoisotopic Mass: 255.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Isoquinoline Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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